Cas no 1774896-53-5 (Tert-Butyl spiro[2.4]heptan-1-ylcarbamate)

Tert-Butyl spiro[2.4]heptan-1-ylcarbamate structure
1774896-53-5 structure
Product Name:Tert-Butyl spiro[2.4]heptan-1-ylcarbamate
CAS No:1774896-53-5
MF:C12H21NO2
MW:211.30064368248
CID:4786633
PubChem ID:22888348
Update Time:2024-11-04

Tert-Butyl spiro[2.4]heptan-1-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl spiro[2.4]heptan-1-ylcarbamate
    • tert-Butyl N-{spiro[2.4]heptan-1-yl}carbamate
    • tert-Butyl N-(spiro[2.4]heptan-1-yl)carbamate
    • tert-Butyl N-spiro[2.4]heptan-1-ylcarbamate
    • tert-butyl N-spiro[2.4]heptan-2-ylcarbamate
    • 1-(Boc-amino)-spiro[2.4]heptan
    • AKOS027393059
    • KS-8970
    • tert-Butylspiro[2.4]heptan-1-ylcarbamate
    • 1774896-53-5
    • CS-0448720
    • Tert-Butyl spiro[2.4]heptan-1-ylcarbamate
    • MDL: MFCD27995717
    • Inchi: 1S/C12H21NO2/c1-11(2,3)15-10(14)13-9-8-12(9)6-4-5-7-12/h9H,4-8H2,1-3H3,(H,13,14)
    • InChI Key: BTWUZYAVGRDITF-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(NC1CC21CCCC2)=O

Computed Properties

  • Exact Mass: 211.157228913g/mol
  • Monoisotopic Mass: 211.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 38.3

Tert-Butyl spiro[2.4]heptan-1-ylcarbamate Pricemore >>

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